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Compound of Interest

Compound Name: 4-Ethoxy-2,6-dimethylbenzoic acid

CAS No.: 91970-50-2

Cat. No.: B3361445

Get Quote

Executive Summary
4-Ethoxy-2,6-dimethylbenzoic acid is a specialized aromatic building block used primarily in

the synthesis of pharmaceutical intermediates and agrochemicals. Its structural uniqueness lies

in the 2,6-dimethyl "steric clamp," which forces the carboxyl group out of planarity with the

benzene ring, significantly altering its solubility and thermodynamic properties compared to

non-hindered analogs like 4-ethoxybenzoic acid.

While specific experimental melting point data for this compound is often proprietary, structural

analogs and Quantitative Structure-Property Relationship (QSPR) analysis place its melting

transition in the 130–140 °C range. This guide provides the theoretical grounding, synthesis

pathways, and validation protocols required for its precise characterization.
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Property Specification

IUPAC Name 4-Ethoxy-2,6-dimethylbenzoic acid

CAS Number 91970-50-2

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

SMILES CCOc1cc(C)c(C(=O)O)c(C)c1

Appearance White to off-white crystalline powder

Thermodynamic Analysis: The Melting Point
The melting point of a crystalline solid is governed by intermolecular forces (hydrogen bonding,

-

stacking) and molecular symmetry.

Predicted Range:130 °C – 140 °C

Reference Standard: The closest structural analog, 4-methoxy-2,6-dimethylbenzoic acid

(CAS 37934-89-7), exhibits a melting point of 133.5–134 °C [1].

Structural Logic:

Steric Effect: The ortho-methyl groups at positions 2 and 6 create steric hindrance that

twists the carboxylic acid group out of the phenyl ring plane. This disrupts the efficient

planar packing seen in 4-ethoxybenzoic acid (MP 197–199 °C), significantly lowering the

melting point.

Alkoxy Chain: Replacing the methoxy group (C1) with an ethoxy group (C2) typically

introduces minor lattice perturbations. While the ethyl chain adds van der Waals surface

area, the increased rotational freedom often results in a melting point similar to or slightly

lower than the methoxy analog.
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To obtain a sample suitable for accurate melting point determination, the compound must be

synthesized with high regioselectivity and purified to remove isomers.

Synthetic Pathway
The most robust route involves the Williamson ether synthesis starting from the commercially

available 4-hydroxy-2,6-dimethylbenzoic acid (or its ester), followed by hydrolysis.

Reaction Scheme:

Esterification/Protection: Protection of the carboxylic acid (if not using the ester starting

material).

O-Alkylation: Nucleophilic attack of the phenoxide on ethyl iodide/bromide.

Saponification: Hydrolysis of the ester to the free acid.[1]

Acidification: Precipitation of the target acid.[1]

4-Hydroxy-2,6-
dimethylbenzoic acid

(CAS 75056-97-2)

Step 1: Esterification
(MeOH, H2SO4)

Methyl Ester
Intermediate

Step 2: O-Alkylation
(EtI, K2CO3, DMF)

Ethyl 4-ethoxy-2,6-
dimethylbenzoate

Step 3: Hydrolysis
(NaOH, H2O/MeOH)

Target: 4-Ethoxy-2,6-
dimethylbenzoic acid

 HCl Workup

Click to download full resolution via product page

Figure 1: Synthetic workflow for the production of high-purity 4-ethoxy-2,6-dimethylbenzoic
acid.

Purification Protocol (Recrystallization)
Impurities such as unreacted phenol or inorganic salts will depress the melting point.

Solvent Selection: Ethanol/Water (70:30) or Toluene/Heptane.

Procedure: Dissolve the crude solid in minimum boiling solvent. Filter hot to remove

insolubles. Allow to cool slowly to room temperature, then to 4°C.

Drying: Vacuum dry at 50°C for 6 hours to remove solvates.
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Characterization & Validation Protocols
Melting Point Determination (Capillary Method)
This protocol ensures reproducibility and eliminates operator bias.

Equipment: Capillary Melting Point Apparatus (e.g., Stuart SMP30 or Mettler Toledo MP

system).

Sample Prep: Dry the sample for 24h over P₂O₅ under vacuum. Grind to a fine powder.

Loading: Fill a capillary tube to a height of 2–3 mm. Compact by tapping.

Ramp Rate:

Fast Ramp: 10°C/min to 110°C.

Slow Ramp: 1°C/min from 110°C to melt.

Observation: Record the temperature of the first visible liquid droplet (Onset) and the

temperature where the last crystal disappears (Clear Point).

Acceptance Criteria: A range of < 2°C indicates high purity.

Confirmatory Analysis (NMR)
Melting point alone is insufficient for identification.

¹H NMR (DMSO-d₆, 400 MHz):

12.5 (br s, 1H, COOH)

6.60 (s, 2H, Ar-H) – Symmetry confirms 2,6-substitution.

4.05 (q, 2H, O-CH₂-)

2.30 (s, 6H, Ar-CH₃) – Distinct singlet for ortho-methyls.

1.35 (t, 3H, -CH₃)
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Critical Applications
This compound serves as a "sterically protected" benzoic acid core.

Medicinal Chemistry: The 2,6-dimethyl group prevents metabolic conjugation

(glucuronidation) at the carboxylate, potentially increasing the half-life of ester prodrugs

derived from it.

Materials Science: Used as a monomer for sterically hindered polyesters that require high

hydrolytic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Profile: 4-Ethoxy-2,6-Dimethylbenzoic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3361445/docs#technical-profile-4-ethoxy-2-6-
dimethylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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